Cas no 1093879-16-3 (1-(6-bromopyridin-2-yl)ethane-1,2-diol)

1-(6-bromopyridin-2-yl)ethane-1,2-diol structure

1093879-16-3 structure

Product Name:1-(6-bromopyridin-2-yl)ethane-1,2-diol

CAS No:1093879-16-3

MF:C₇H₈BrNO₂

MW:218.047921180725

CID:4571081

PubChem ID:59525899

Update Time:2024-03-02

1-(6-bromopyridin-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1-(6-bromopyridin-2-yl)ethane-1,2-diol
- Inchi： 1S/C7H8BrNO2/c8-7-3-1-2-5(9-7)6(11)4-10/h1-3,6,10-11H,4H2
- InChI Key： WQARHIGYIBQVDK-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(CO)O)=N1

Computed Properties

Exact Mass: 216.97384g/mol
Monoisotopic Mass: 216.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 53.4Å²

1-(6-bromopyridin-2-yl)ethane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1899692-0.05g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	0.05g	$273.0	2023-09-18
Enamine	EN300-1899692-0.1g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	0.1g	$407.0	2023-09-18
Enamine	EN300-1899692-0.25g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	0.25g	$579.0	2023-09-18
Enamine	EN300-1899692-0.5g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	0.5g	$914.0	2023-09-18
Enamine	EN300-1899692-1.0g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	1g	$1172.0	2023-06-03
Enamine	EN300-1899692-2.5g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	2.5g	$2295.0	2023-09-18
Enamine	EN300-1899692-5.0g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	5g	$3396.0	2023-06-03
Enamine	EN300-1899692-10.0g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	10g	$5037.0	2023-06-03
Enamine	EN300-1899692-1g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	1g	$1172.0	2023-09-18
Enamine	EN300-1899692-5g	1-(6-bromopyridin-2-yl)ethane-1,2-diol	1093879-16-3	95%	5g	$3396.0	2023-09-18

1-(6-bromopyridin-2-yl)ethane-1,2-diol Related Literature

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2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

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